Cas no 30369-01-8 (1,3,5-Triazin-2-amine,4,6-dipentyl-)
30369-01-8 structure
Product Name:1,3,5-Triazin-2-amine,4,6-dipentyl-
CAS No:30369-01-8
MF:C13H24N4
MW:236.356462478638
CID:314752
Update Time:2024-01-28
1,3,5-Triazin-2-amine,4,6-dipentyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazin-2-amine,4,6-dipentyl-
- 1,3,5-Triazin-2-amine, 4,6-dipentyl-
-
- Inchi: 1S/C13H24N4/c1-3-5-7-9-11-15-12(10-8-6-4-2)17-13(14)16-11/h3-10H2,1-2H3,(H2,14,15,16,17)
- InChI Key: AGWRXXPUQGJAMZ-UHFFFAOYSA-N
- SMILES: N1=C(CCCCC)N=C(CCCCC)N=C1N
Computed Properties
- Exact Mass: 236.20032
- Monoisotopic Mass: 236.200097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7
Experimental Properties
- Density: 1.001
- Boiling Point: 420°Cat760mmHg
- Flash Point: 237.3°C
- Refractive Index: 1.519
- PSA: 64.69
- pka: 3.79±0.10(Predicted)
1,3,5-Triazin-2-amine,4,6-dipentyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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